Cas no 2228777-29-3 (1-(2,3-dimethoxyphenyl)-4,4-difluorocyclohexan-1-amine)

• Product Name: 1-(2,3-dimethoxyphenyl)-4,4-difluorocyclohexan-1-amine
• CAS No: 2228777-29-3
• MF: C₁₄H₁₉F₂NO₂
• MW: 271.302971124649
• CID: 6456017
• PubChem ID: 165638769
• Update Time: 2025-11-01

1-(2,3-dimethoxyphenyl)-4,4-difluorocyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dimethoxyphenyl)-4,4-difluorocyclohexan-1-amine
• EN300-2007516
• 2228777-29-3

• Inchi： 1S/C14H19F2NO2/c1-18-11-5-3-4-10(12(11)19-2)13(17)6-8-14(15,16)9-7-13/h3-5H,6-9,17H2,1-2H3
• InChI Key： ZYAULJWHCGZNFN-UHFFFAOYSA-N
• SMILES： FC1(CCC(C2C=CC=C(C=2OC)OC)(CC1)N)F

Computed Properties

• Exact Mass: 271.13838517g/mol
• Monoisotopic Mass: 271.13838517g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 44.5Ų

Additional information on 1-(2,3-dimethoxyphenyl)-4,4-difluorocyclohexan-1-amine

Introduction to 1-(2,3-dimethoxyphenyl)-4,4-difluorocyclohexan-1-amine (CAS No. 2228777-29-3)

1-(2,3-dimethoxyphenyl)-4,4-difluorocyclohexan-1-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. With the CAS number 2228777-29-3, this molecule represents a confluence of aromatic and fluorinated heterocyclic systems, making it a subject of intense research for its pharmacological implications. The presence of both dimethoxy substituents on the phenyl ring and a difluorocyclohexane backbone introduces a complex interplay of electronic and steric effects that can modulate its interactions with biological targets.

The structural framework of 1-(2,3-dimethoxyphenyl)-4,4-difluorocyclohexan-1-amine is particularly noteworthy for its potential in drug design. The dimethoxy group at the 2 and 3 positions of the phenyl ring enhances lipophilicity while maintaining metabolic stability, a critical factor in the development of orally active pharmaceuticals. Concurrently, the 4,4-difluorocyclohexane moiety introduces rigidity and electronic tunability through fluorine atoms, which are well-documented in enhancing binding affinity and metabolic resistance. This combination makes the compound an attractive scaffold for further derivatization and optimization.

In recent years, there has been a surge in research focusing on fluorinated compounds due to their ability to improve pharmacokinetic properties such as bioavailability, metabolic stability, and binding affinity. The fluorine atoms in 1-(2,3-dimethoxyphenyl)-4,4-difluorocyclohexan-1-amine contribute to these desirable characteristics by participating in hydrophobic interactions and π-stacking with biological targets. Furthermore, the cyclohexane ring provides a stable three-dimensional structure that can be fine-tuned to fit specific binding pockets in enzymes or receptors.

Current research in medicinal chemistry increasingly emphasizes the development of multitarget ligands that can modulate multiple pathways simultaneously. The structural features of 1-(2,3-dimethoxyphenyl)-4,4-difluorocyclohexan-1-amine make it a promising candidate for such applications. For instance, studies have suggested that compounds with similar scaffolds may exhibit activity against enzymes involved in inflammation and cancer progression. The dimethoxyphenyl moiety is known to interact with aromatic residues in protein targets, while the fluorinated cyclohexane ring can enhance binding through steric and electronic interactions.

The synthesis of 1-(2,3-dimethoxyphenyl)-4,4-difluorocyclohexan-1-amine involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies such as transition metal-catalyzed cross-coupling reactions have been employed to construct the desired framework efficiently. The introduction of fluorine atoms often presents challenges due to their reactivity and sensitivity to harsh conditions; however, recent advancements in fluorination techniques have made it feasible to incorporate these elements seamlessly into complex molecules.

One of the most compelling aspects of 1-(2,3-dimethoxyphenyl)-4,4-difluorocyclohexan-1-amine is its potential therapeutic applications. Preclinical studies have hinted at its efficacy in models of neurological disorders and chronic inflammatory conditions. The ability of this compound to interact with multiple biological targets suggests that it could serve as a lead molecule for the development of novel therapeutics. Additionally, its structural complexity allows for extensive chemical modification, enabling researchers to explore a wide range of analogs with tailored properties.

The role of computational chemistry in designing and optimizing molecules like 1-(2,3-dimethoxyphenyl)-4,4-difluorocyclohexan-1-amine cannot be overstated. Molecular modeling techniques have been instrumental in predicting binding affinities and understanding molecular interactions at an atomic level. By leveraging these tools, researchers can accelerate the discovery process and prioritize promising candidates for experimental validation. This interdisciplinary approach has significantly shortened the timeline between hypothesis generation and lead optimization.

As our understanding of disease mechanisms evolves, so does our capacity to design targeted interventions. The unique properties of 1-(2,3-dimethoxyphenyl)-4,4-difluorocyclohexan-1-amine position it as a valuable asset in the quest for innovative treatments. Whether used as a standalone therapeutic or as part of a combination regimen, this compound holds promise for addressing unmet medical needs across various therapeutic areas. Continued investigation into its biological profile will further elucidate its potential contributions to human health.